Cas no 821798-36-1 (Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester)
821798-36-1 structure
Product Name:Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester
CAS No:821798-36-1
MF:C18H20O5
MW:316.348405838013
CID:696377
PubChem ID:71419739
Update Time:2025-04-19
Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester
- (4-methoxyphenyl) 4-(4-hydroxybutoxy)benzoate
- DTXSID60838967
- 821798-36-1
- 4-METHOXYPHENYL 4-(4-HYDROXYBUTOXY)BENZOATE
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- Inchi: 1S/C18H20O5/c1-21-15-8-10-17(11-9-15)23-18(20)14-4-6-16(7-5-14)22-13-3-2-12-19/h4-11,19H,2-3,12-13H2,1H3
- InChI Key: LZSQYKXKMYMTLZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC)=CC=1)CCCCO
Computed Properties
- Exact Mass: 316.13107373g/mol
- Monoisotopic Mass: 316.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 65Ų
Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
821798-36-1 (Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 2444-19-1(4-Hydroxyphenyl benzoate)
- 4906-25-6(Methyl 4-n-butoxybenzoate)
- 93-99-2(Phenyl benzoate)
- 62435-37-4(Methyl 4-n-octyloxybenzoate)
- 1498-96-0(4-Butoxybenzoic acid)
- 28084-48-2(Benzoic acid,4-hydroxy-, 4-hydroxyphenyl ester)
- 28099-28-7(Benzoic acid,4-methoxy-, 4-hydroxyphenyl ester)
- 17696-62-7(Phenyl 4-hydroxybenzoate)
- 1539-04-4(1,4-diphenyl benzene-1,4-dicarboxylate)
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